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Compound of Interest

Compound Name: Alachlor

Cat. No.: B1666766 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Alachlor, a regulated herbicide. Researchers, scientists, and drug

development professionals must adhere to strict protocols to ensure personal safety and

environmental compliance. Alachlor is recognized as a hazardous substance, and its disposal

is governed by federal and local regulations.

Immediate Safety and Handling Precautions
Alachlor is a suspected carcinogen, a potential skin sensitizer, and is very toxic to aquatic life.

[1] When handling Alachlor, all personnel must wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, eye protection, and a lab coat. All

handling of Alachlor waste should be performed in a well-ventilated area or a chemical fume

hood. In case of accidental exposure, refer to the Safety Data Sheet (SDS) for first aid

measures.

Regulatory Framework
The disposal of Alachlor is regulated under the Resource Conservation and Recovery Act

(RCRA) and the Comprehensive Environmental Response, Compensation, and Liability Act

(CERCLA). As a CERCLA hazardous substance, spills of Alachlor above a specific Reportable

Quantity (RQ) must be reported to the National Response Center.[2] While a specific RQ for

Alachlor is not listed in 40 CFR 302.4, unlisted hazardous wastes that exhibit toxicity have a

reportable quantity of 100 pounds.[2]
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Waste Classification
When disposing of Alachlor, it must be treated as a hazardous waste. Depending on its use

and concentration, it may be classified as follows:

Characteristic Hazardous Waste: If the waste exhibits characteristics of toxicity, it would be

classified under this category.

Listed Hazardous Waste: Unused commercial chemical products containing Alachlor may

be considered a P- or U-listed hazardous waste.

It is crucial to consult your institution's Environmental Health and Safety (EHS) department for

proper waste characterization and to obtain the correct hazardous waste codes.

Quantitative Data for Alachlor Disposal
Parameter Value Regulation/Source

CAS Number 15972-60-8 N/A

RCRA Hazardous Waste Yes (Characteristic or Listed) 40 CFR Part 261

CERCLA Hazardous

Substance
Yes 40 CFR 302.4

Reportable Quantity (RQ)
100 lbs (for unlisted toxic

hazardous waste)
40 CFR 302.4

Maximum Contaminant Level

(MCL) in Drinking Water
0.002 mg/L (2 ppb) EPA

Spill Management Protocol
In the event of an Alachlor spill, the following steps must be taken:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if the

spill is large or in a poorly ventilated space. Restrict access to the spill area.

Don PPE: Before attempting to clean the spill, put on the appropriate PPE, including

respiratory protection if necessary.
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Containment: For liquid spills, use an inert absorbent material such as sand or vermiculite to

contain the spill. Do not use combustible materials like sawdust.

Collection: Carefully sweep or scoop the absorbed material into a designated, labeled

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent or detergent and water. All

cleaning materials must also be disposed of as hazardous waste.

Reporting: Report the spill to your institution's EHS department. If the spill exceeds the

reportable quantity, the EHS department will notify the National Response Center.

Disposal Procedures for Alachlor Waste
All Alachlor waste, including pure chemical, contaminated labware, and spill cleanup

materials, must be disposed of as hazardous waste.

Waste Collection: Collect all Alachlor waste in a clearly labeled, sealed, and chemically

compatible container. The label should include the words "Hazardous Waste," the full

chemical name "Alachlor," and the associated hazards.

Segregation: Store the Alachlor waste container in a designated hazardous waste

accumulation area, segregated from incompatible materials.

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's EHS department or a licensed hazardous waste disposal company.

Incineration at a permitted hazardous waste facility is the preferred method of disposal.

Experimental Protocol: Chemical Degradation of
Alachlor in a Laboratory Setting
For research purposes, small quantities of Alachlor in aqueous solution can be degraded

using advanced oxidation processes. The following is a protocol based on the Fenton reaction,

which should only be performed by trained personnel in a controlled laboratory environment.

Objective: To degrade Alachlor in an aqueous solution to less toxic byproducts.
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Materials:

Alachlor solution

Fenton's reagent: Iron(II) sulfate (FeSO₄) and 30% hydrogen peroxide (H₂O₂)

Sulfuric acid (H₂SO₄) for pH adjustment

Sodium hydroxide (NaOH) for neutralization

pH meter

Stir plate and stir bar

Appropriate reaction vessel (e.g., beaker or flask) within a fume hood

Procedure:

Preparation: Place the Alachlor solution in the reaction vessel in a fume hood.

pH Adjustment: Adjust the pH of the solution to approximately 3 with sulfuric acid. This is the

optimal pH for the Fenton reaction.[1][3][4]

Initiation of Reaction: While stirring, add the iron(II) sulfate to the solution. Once dissolved,

slowly add the 30% hydrogen peroxide. The addition of hydrogen peroxide should be done

carefully to control the exothermic reaction.

Reaction Time: Allow the reaction to proceed for several hours with continuous stirring. The

exact time will depend on the concentration of Alachlor and the reagents.

Neutralization: After the reaction is complete, neutralize the solution to a pH of approximately

7 with sodium hydroxide.

Disposal: The treated solution may still contain byproducts and must be evaluated and

disposed of as hazardous waste, in accordance with institutional and local regulations.
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Alachlor Waste Generated
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Caption: Workflow for the safe disposal of Alachlor waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1666766?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Degradation-of-alachlor-using-an-enhanced-process-Wang-Liu/a5f4fdaf820d91d168f45f6eb9d92c979d1302ee
https://www.semanticscholar.org/paper/Degradation-of-alachlor-using-an-enhanced-process-Wang-Liu/a5f4fdaf820d91d168f45f6eb9d92c979d1302ee
https://www.epa.gov/epcra/hazardous-substance-designations-and-release-notifications
https://pubmed.ncbi.nlm.nih.gov/25996814/
https://pubmed.ncbi.nlm.nih.gov/25996814/
https://www.researchgate.net/publication/277082050_Degradation_of_alachlor_using_an_enhanced_sono-Fenton_process_with_efficient_Fenton's_reagent_dosages
https://www.benchchem.com/product/b1666766#alachlor-proper-disposal-procedures
https://www.benchchem.com/product/b1666766#alachlor-proper-disposal-procedures
https://www.benchchem.com/product/b1666766#alachlor-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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